![molecular formula C14H20N4O B7531930 (4-cyclopropylpiperazin-1-yl)-(5-cyclopropyl-1H-pyrazol-3-yl)methanone](/img/structure/B7531930.png)
(4-cyclopropylpiperazin-1-yl)-(5-cyclopropyl-1H-pyrazol-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-cyclopropylpiperazin-1-yl)-(5-cyclopropyl-1H-pyrazol-3-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a small molecule inhibitor that targets specific enzymes, making it an attractive candidate for the development of new therapeutics.
Mechanism of Action
The mechanism of action of (4-cyclopropylpiperazin-1-yl)-(5-cyclopropyl-1H-pyrazol-3-yl)methanone involves the inhibition of specific enzymes that are involved in disease progression. By targeting these enzymes, this compound can effectively block their activity, leading to the suppression of disease symptoms.
Biochemical and physiological effects:
Studies have shown that this compound can have significant biochemical and physiological effects. These include the suppression of tumor growth, the reduction of inflammation, and the normalization of enzyme activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of (4-cyclopropylpiperazin-1-yl)-(5-cyclopropyl-1H-pyrazol-3-yl)methanone is its specificity. This compound targets specific enzymes, making it an attractive candidate for the development of new therapeutics. However, its limitations include its potential toxicity and the need for careful dosing and administration.
Future Directions
There are several potential future directions for the study of (4-cyclopropylpiperazin-1-yl)-(5-cyclopropyl-1H-pyrazol-3-yl)methanone. These include the development of new therapeutics based on this compound, the exploration of its potential applications in other disease areas, and the optimization of its synthesis and dosing protocols. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential limitations in clinical use.
In conclusion, this compound is a promising compound with significant potential applications in drug discovery and development. Its specificity and ability to target specific enzymes make it an attractive candidate for the development of new therapeutics. However, further research is needed to fully understand its biochemical and physiological effects and its potential limitations in clinical use.
Synthesis Methods
The synthesis of (4-cyclopropylpiperazin-1-yl)-(5-cyclopropyl-1H-pyrazol-3-yl)methanone involves a multi-step process that requires careful attention to detail. The first step involves the preparation of the pyrazole ring, followed by the introduction of the piperazine ring. The final step involves the addition of the methanone group to the molecule.
Scientific Research Applications
(4-cyclopropylpiperazin-1-yl)-(5-cyclopropyl-1H-pyrazol-3-yl)methanone has been studied extensively in the field of drug discovery and development. Its potential applications include the treatment of cancer, inflammation, and other diseases that are caused by specific enzyme dysregulation.
Properties
IUPAC Name |
(4-cyclopropylpiperazin-1-yl)-(5-cyclopropyl-1H-pyrazol-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N4O/c19-14(13-9-12(15-16-13)10-1-2-10)18-7-5-17(6-8-18)11-3-4-11/h9-11H,1-8H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTTSZWLOFBPYJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NN2)C(=O)N3CCN(CC3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.